![molecular formula C67H108O33 B2973832 Astersaponin B CAS No. 125127-15-3](/img/structure/B2973832.png)
Astersaponin B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Astersaponin B is a natural compound found in the roots of Aster tataricus, a herbaceous plant commonly used in traditional Chinese medicine. It is a triterpenoid saponin with a molecular weight of 902.11 g/mol. This compound has been the subject of extensive scientific research due to its potential therapeutic properties.
Scientific Research Applications
Autophagy Induction and Neuroprotection
- Autophagy and Neurodegenerative Diseases : Astersaponin B, derived from Aster koraiensis, shows potential in treating neurodegenerative diseases like Parkinson’s by inducing autophagy. Autophagy, a self-degradative process, is crucial for balancing sources of energy at critical times in cellular stress and removing damaged proteins and organelles (Kwon, Ko, Zhang, Zhao, Yang, & Kwon, 2019)(source).
- Parkinson's Disease Therapy : Another study supports the use of this compound in Parkinson's disease therapy. It demonstrates neuroprotective effects by activating autophagy via the Erk/mTOR and AMPK/mTOR pathways in both in vitro and in vivo models (Zhang, Park, Zhao, Kwon, & Yang, 2021)(source).
Anti-inflammatory Activities
- Anti-inflammatory Mechanisms : this compound has been found to exhibit potent anti-inflammatory activities. It inhibits the phosphorylation and degradation of the inhibitor of NF-κB, thereby blocking the translocation of NF-κB p65 to the nucleus. This suggests its potential in the treatment of inflammatory diseases (Su, Jang, Wang, Lee, Rho, Kim, & Yang, 2019)(source).
Cancer Treatment Potential
- Antitumor Activities : Various studies on saponins, including this compound, indicate their antitumor potential. They are known to possess mechanisms that contribute to apoptosis, autophagy, cell cycle arrest, and inhibition of proliferation, metastasis, and angiogenesis in cancer cells. This highlights their role in cancer prevention and therapy (Zhou, Farooqi, & Xu, 2021)(source).
Cardiovascular Disease Treatment
- Myocardial Ischemia/Reperfusion Injury : this compound shows promise in treating myocardial ischemia/reperfusion injury by regulating inflammatory response and cell apoptosis. Its modulation of the Toll‐Like Receptor 4/Nuclear Factor‐κB signaling pathway is key to this therapeutic effect (Lu, Tang, Zhang, Luan, Mei, Xu, Zhang, Wang, & Maslov, 2015)(source).
Expectorant and Antitussive Effects
- Respiratory Ailments : The root of Aster tataricus, containing this compound, demonstrates significant expectorant and antitussive effects. These findings support its traditional use in respiratory ailments (Yu, Cheng, Xiang, Yu, Zhang, Zhang, & Xu, 2015)(source).
Future Directions
: Kwon, J., Ko, K., Zhang, L., Zhao, D., Yang, H. O., & Kwon, H. C. (2019). An Autophagy Inducing Triterpene Saponin Derived from Aster koraiensis. Molecules, 24(24), 4489. DOI: 10.3390/molecules24244489 : An Autophagy Inducing Triterpene Saponin Derived from Aster koraiensis. (2019). Molecules, 24(24), 4489. Europe PMC : Kwon, J., Ko, K., Zhang, L., Zhao, D., Yang, H. O., & Kwon, H. C. (2020). Triterpenoidal Saponins from the Leaves of Aster koraiensis and Their Inhibitory Effects on pSARS-CoV-2 Entry. Plants, 13(2), 303. DOI: 10.3390/plants13020303
properties
IUPAC Name |
[(2S,3R,4S,5R)-3-[(2S,3R,4S,5S,6S)-4-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-5-[(2S,3R,4S,5S)-3,5-dihydroxy-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-3-hydroxy-6-methyloxan-2-yl]oxy-4,5-dihydroxyoxan-2-yl] (4aR,5R,6aS,6bR,10S,12aR,14bS)-5-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-10-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C67H108O33/c1-26-48(96-55-46(82)49(32(72)22-89-55)97-54-44(80)39(75)30(70)20-88-54)50(98-59-52(84)66(86,24-68)25-92-59)47(83)57(93-26)99-51-40(76)31(71)21-90-58(51)100-60(85)67-16-15-61(2,3)17-28(67)27-9-10-35-63(6)13-12-37(62(4,5)34(63)11-14-64(35,7)65(27,8)18-36(67)73)95-56-45(81)42(78)41(77)33(94-56)23-91-53-43(79)38(74)29(69)19-87-53/h9,26,28-59,68-84,86H,10-25H2,1-8H3/t26-,28-,29-,30+,31+,32-,33+,34?,35?,36+,37-,38-,39-,40-,41+,42-,43+,44+,45+,46+,47+,48-,49-,50-,51+,52-,53-,54-,55-,56-,57-,58-,59-,63-,64+,65+,66+,67+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USYFGIHTVDRWHW-LIDOZGFGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C(COC2OC(=O)C34CCC(CC3C5=CCC6C7(CCC(C(C7CCC6(C5(CC4O)C)C)(C)C)OC8C(C(C(C(O8)COC9C(C(C(CO9)O)O)O)O)O)O)C)(C)C)O)O)O)OC1C(C(CO1)(CO)O)O)OC1C(C(C(CO1)O)OC1C(C(C(CO1)O)O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H](CO[C@H]2OC(=O)[C@]34CCC(C[C@H]3C5=CCC6[C@]7(CC[C@@H](C(C7CC[C@]6([C@@]5(C[C@H]4O)C)C)(C)C)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO[C@H]9[C@@H]([C@H]([C@H](CO9)O)O)O)O)O)O)C)(C)C)O)O)O)O[C@H]1[C@@H]([C@](CO1)(CO)O)O)O[C@H]1[C@@H]([C@H]([C@H](CO1)O)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C67H108O33 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1441.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.